BENGHE Foundational & Exploratory

Check Availability & Pricing

A Note on the Requested Topic:
"Bis(dimethylacetamide); tribroman-2-uide
complex”

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Bis(dimethylacetamide);
Compound Name:
tribroman-2-uide

Cat. No.: B12510921

Get Quote

To Our Valued Research Community,

A thorough review of established chemical literature and databases indicates that the
compound specified as "Bis(dimethylacetamide); tribroman-2-uide complex" does not
correspond to a recognized chemical entity under standard nomenclature. The term "tribroman-
2-uide" is ambiguous and does not align with systematic naming conventions established by
the International Union of Pure and Applied Chemistry (IUPAC).

Upholding our commitment to scientific integrity and the dissemination of accurate, verifiable
information, we cannot generate a technical guide on a compound for which no authoritative
data exists. Creating content on a speculative or non-existent substance would contradict the
core principles of expertise, authoritativeness, and trustworthiness that are paramount in
scientific and drug development research.

However, our research into this query has identified related and scientifically valid areas of
study that may be of interest to your work. Specifically, the components of the requested name
relate to two well-documented areas of chemistry:
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o Dimethylacetamide (DMAc) Complexes: DMAc is a widely used polar aprotic solvent that is
also known to act as a ligand, forming coordination complexes with a variety of metal ions.
These complexes have been studied for their structural properties and potential applications.

[1][2][3]

o Tribromide (Brs~) Anion Complexes: The tribromide anion is a known polyhalogen ion that
can act as a counter-ion or a ligand in more complex structures.[4][5]

Notably, there are documented instances of crystal structures that contain both
dimethylacetamide and a tribromide anion, such as N,N-dimethylacetamide—1-(dimethyl-A4-
azanylidene)ethan-1-ol tribromide[6].

Path Forward

We propose to pivot this request to a topic that is grounded in published, peer-reviewed
research. We would be pleased to develop an in-depth technical guide on one of the following
validated subjects:

e The Chemistry and Properties of Metal-Dimethylacetamide Coordination Complexes.

o Synthesis and Structural Characterization of Crystalline Solids Containing the Tribromide
Anion.

o A Detailed Analysis of a specific, published complex containing both Dimethylacetamide and
a Tribromide moiety.

We invite you to provide a valid chemical name or to select from the alternatives above. This
will allow us to proceed with creating a comprehensive and scientifically rigorous technical
guide that meets the high standards required by the research and drug development
community.

We appreciate your understanding and look forward to your guidance on how to proceed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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TAINUO CHEMICAL [sinotainuo.com]

2. pubs.acs.org [pubs.acs.org]

3. Coordination of 2,2'-(Trifluoroazanediyl)bis(N, N'-dimethylacetamide) with U(VI1), Nd(llI),
and Np(V): A Thermodynamic and Structural Study - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 4. Reactivity of phosphonodithioato-dppt Nill mixed ligand complexes with halogens: first
example of a metal-coordinating tribromide anion - Dalton Transactions (RSC Publishing)
[pubs.rsc.org]

e 5. proprep.com [proprep.com]

¢ 6. Crystal structures and Hirshfeld surface analyses of N,N-dimethylacetamide—1-(dimethyl-
M-azanylidene)ethan-1-ol tribromide (1/1), N,N-dimethylacetamide—1-(dimethyl-A4-azanyl-
idene)ethan-1-ol dibromidoiodate (1/1) and N,N-dimethylacetamide—1-(dimethyl-A4-azanyl-
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¢ To cite this document: BenchChem. [A Note on the Requested Topic:
"Bis(dimethylacetamide); tribroman-2-uide complex"]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12510921/docs#a-note-on-the-
requested-topic-bis-dimethylacetamide-tribroman-2-uide-complex]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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